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Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Propoxyphene Profile

Property Detail

IUPAC Name (2S,3R)-4-(Dimethylamino)-3-methyl-1,2-diphenylbutan-2-yl propionate [1]
[2]

Chemical Formula C22H29NO2 [3] [2]

Molecular Weight 339.47 g/mol [3] [2]

Opioid Agonist Mu (u)-opioid receptor agonist [3] [1]

Activity

| Other Pharmacological Activities | * Non-competitive a3[34 neuronal nicotinic acetylcholine receptor
antagonist. + Weak NMDA receptor antagonist. « Weak serotonin reuptake inhibitor. [3] [1] | | Primary
Metabolic Pathway | CYP3A4-mediated N-demethylation to norpropoxyphene [3] [1] | | Elimination Half-
life | 6-12 hours (parent drug); 30-36 hours (metabolite, norpropoxyphene) [1] | | Therapeutic Use | Relief of
mild to moderate pain (medicinal products withdrawn in many regions) [3] [1] [4] | | Texicity Concerns | *
Cardiotoxicity (arrhythmias) due to cardiac sodium channel blockade. [1] * Respiratory depression in

overdose. [4] |
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Propoxyphene Metabolic Pathway

The following diagram illustrates the primary metabolic pathway of propoxyphene, which is the key process

that deuterated analogs like Propoxyphene-D5 are designed to alter.

Propoxyphene

(C22H29N0O2)

A dministration

CYP3A4 Enzyme

N-demethylation

Norpropoxyphene
(Metabolite)

A ccumulation

Cardiotoxic Effects

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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